Cas no 2901096-80-6 (1-Bromo-2-methoxy-3-(methoxymethoxy)-5-methylbenZene)

• Product Name: 1-Bromo-2-methoxy-3-(methoxymethoxy)-5-methylbenZene
• CAS No: 2901096-80-6
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6796176
• PubChem ID: 171367140
• Update Time: 2025-05-22

1-Bromo-2-methoxy-3-(methoxymethoxy)-5-methylbenZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methoxy-3-(methoxymethoxy)-5-methylbenZene
• MFCD34760733
• 2901096-80-6

• Inchi： 1S/C10H13BrO3/c1-7-4-8(11)10(13-3)9(5-7)14-6-12-2/h4-5H,6H2,1-3H3
• InChI Key： AQFAFZVJIDOZSX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1OC)OCOC

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Bromo-2-methoxy-3-(methoxymethoxy)-5-methylbenZene

1-Bromo-2-Methoxy-3-(Methoxymethoxy)-5-Methylbenzene: A Comprehensive Overview

The compound 1-Bromo-2-Methoxy-3-(Methoxymethoxy)-5-Methylbenzene, identified by the CAS number 2901096-80-6, is a highly specialized aromatic compound with significant applications in organic synthesis and material science. This compound is characterized by its unique substitution pattern, featuring a bromine atom, two methoxy groups, and a methyl group attached to a benzene ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 1-Bromo-2-Methoxy-3-(Methoxymethoxy)-5-Methylbenzene in the development of bioactive compounds. Researchers have demonstrated that the compound's methoxy groups can act as electron-donating substituents, influencing the electronic properties of the benzene ring and enhancing its reactivity in nucleophilic aromatic substitution reactions. This property is particularly useful in the synthesis of heterocyclic compounds, which are widely used in drug discovery.

The methoxymethoxy group in the compound adds another layer of complexity to its chemical behavior. This group can undergo various transformations under specific reaction conditions, such as elimination or oxidation, leading to the formation of diverse products. For instance, recent investigations have shown that the methoxymethoxy group can be converted into an aldehyde or ketone functional group through selective oxidation, enabling the construction of more intricate molecular architectures.

In terms of synthesis, 1-Bromo-2-Methoxy-3-(Methoxymethoxy)-5-Methylbenzene is typically prepared via multi-step reactions involving bromination, methylation, and protection/deprotection strategies. The use of protecting groups for sensitive functional groups during synthesis is crucial to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and environmentally friendly.

The application of this compound extends beyond traditional organic synthesis. Recent advancements in materials science have explored its potential as a precursor for constructing functional polymers and nanoparticles. For example, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These materials hold promise for applications in drug delivery systems and smart packaging technologies.

In conclusion, 1-Bromo-2-Methoxy-3-(Methoxymethoxy)-5-Methylbenzene is a versatile compound with a wide range of applications across various scientific disciplines. Its unique substitution pattern and reactivity make it an invaluable tool in organic synthesis, while its potential in materials science opens up new avenues for innovation. As research continues to uncover new properties and applications of this compound, it is poised to play an even more significant role in advancing both academic and industrial fields.